Cas no 90414-61-2 (5-iodo-2-methyl-1,3-benzothiazole)

5-iodo-2-methyl-1,3-benzothiazole structure
90414-61-2 structure
Product Name:5-iodo-2-methyl-1,3-benzothiazole
CAS No:90414-61-2
MF:C8H6INS
MW:275.109412670136
MDL:MFCD00643249
CID:798329
PubChem ID:623760
Update Time:2025-04-19

5-iodo-2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-2-methylbenzo[d]thiazole
    • 5-Iodo-2-methyl-1,3-benzothiazole
    • 5-iodo-2-methylbenzothiazole
    • Benzothiazole,5-iodo-2-methyl-
    • 5-Iod-2-methyl-benzthiazol
    • 5-Iodo-2-methyl-benzothiazole
    • 5-Jod-2-methyl-benzo<1,3>thiazol
    • DTXSID00347609
    • CS-0050456
    • AS-38728
    • EU-0034790
    • AKOS015969340
    • SY234029
    • SCHEMBL1133153
    • PB43798
    • 5-Iodo-2-methyl-1,3-benzothiazole #
    • SR-01000400179
    • UUODOEGHZZBDBL-UHFFFAOYSA-N
    • InChI=1/C8H6INS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H
    • 90414-61-2
    • SR-01000400179-1
    • MFCD00643249
    • DB-333052
    • 5-iodo-2-methyl-1,3-benzothiazole
    • MDL: MFCD00643249
    • Inchi: 1S/C8H6INS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
    • InChI Key: UUODOEGHZZBDBL-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(C=1)N=C(C)S2

Computed Properties

  • Exact Mass: 274.92700
  • Monoisotopic Mass: 274.927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 3.20930

5-iodo-2-methyl-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM155404-1g
5-Iodo-2-methylbenzothiazole
90414-61-2 95%
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$404 2021-06-08
TRC
I738010-50mg
5-Iodo-2-Methylbenzo[D]Thiazole
90414-61-2
50mg
$ 50.00 2022-06-04
TRC
I738010-100mg
5-Iodo-2-Methylbenzo[D]Thiazole
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100mg
$ 65.00 2022-06-04
TRC
I738010-500mg
5-Iodo-2-Methylbenzo[D]Thiazole
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500mg
$ 210.00 2022-06-04
Chemenu
CM155404-250mg
5-Iodo-2-methylbenzothiazole
90414-61-2 95%
250mg
$197 2024-07-20
Chemenu
CM155404-1g
5-Iodo-2-methylbenzothiazole
90414-61-2 95%
1g
$*** 2023-03-31
Chemenu
CM155404-5g
5-Iodo-2-methylbenzothiazole
90414-61-2 95%
5g
$*** 2023-03-31
Apollo Scientific
OR304339-1g
5-Iodo-2-methyl-1,3-benzothiazole
90414-61-2
1g
£359.00 2025-02-20
Apollo Scientific
OR304339-5g
5-Iodo-2-methyl-1,3-benzothiazole
90414-61-2
5g
£1036.00 2025-02-20
abcr
AB359920-250 mg
5-Iodo-2-methyl-1,3-benzothiazole, 95%; .
90414-61-2 95%
250 mg
€341.90 2023-07-19

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